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Compound of Interest

Compound Name: Glyceryl trinonadecanoate

Cat. No.: B7804146

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the procurement and application of high-purity
Glyceryl trinonadecanoate.

Commercial Availability and Specifications

High-purity Glyceryl trinonadecanoate (CAS No. 26536-13-0), also known as
Trinonadecanoin, is available from several reputable commercial suppliers catering to the
research and pharmaceutical industries. It is typically supplied as a white to off-white powder
with a purity of 99% or greater, confirmed by gas chromatography (GC). Below is a summary of
key specifications from leading suppliers.

Molecular
. . Molecular .
Supplier Purity CAS Number Weight ( g/mol
Formula

)
MilliporeSigma
(formerly Sigma- >99.0% (GC) 26536-13-0 Ce0H11606 933.56
Aldrich)
Larodan >99% 26536-13-0 CeoH11606 933.56

Analytical

LGC Standards 26536-13-0 Cs0H11606 933.56

Standard Grade
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Core Application: Internal Standard for Triglyceride
Quantification

The primary application of high-purity Glyceryl trinonadecanoate is as an internal standard for
the accurate quantification of triglycerides in biological samples, such as serum, by gas
chromatography (GC).[1] Its utility stems from the fact that nonadecanoic acid (C19:0), the fatty
acid component of Glyceryl trinonadecanoate, is naturally present in very low abundance in
most biological systems. This minimizes the risk of interference with endogenous triglycerides,
ensuring a more accurate measurement.

The internal standard method involves adding a known amount of Glyceryl trinonadecanoate
to the sample prior to extraction and analysis. By comparing the peak area of the analyte
triglycerides to the peak area of the internal standard, variations in sample injection volume,
detector response, and sample loss during preparation can be corrected for, leading to highly
precise and accurate quantification.

Experimental Protocol: Quantification of
Triglycerides in Serum using Glyceryl
Trinonadecanoate as an Internal Standard

This protocol is adapted from the established methodology for triglyceride analysis by gas
chromatography.[1]

1. Materials and Reagents:

» High-purity Glyceryl trinonadecanoate (Internal Standard)
e Chloroform

e Methanol

e Sodium chloride solution (0.9%)

e Anhydrous sodium sulfate

¢ Hexane
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Nitrogen gas

Serum sample

. Preparation of Internal Standard Stock Solution:

Accurately weigh a precise amount of Glyceryl trinonadecanoate.

Dissolve it in chloroform to a final concentration of 1 mg/mL.

Store the stock solution at -20°C in a tightly sealed vial.

. Sample Preparation and Lipid Extraction:

To 100 pL of serum in a glass tube, add a known volume (e.g., 50 uL) of the Glyceryl
trinonadecanoate internal standard stock solution.

Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

Vortex the mixture vigorously for 1 minute.

Add 0.5 mL of 0.9% sodium chloride solution and vortex again.

Centrifuge at 2000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase (chloroform layer) containing the lipids using a
glass Pasteur pipette.

Pass the collected organic phase through a small column containing anhydrous sodium
sulfate to remove any residual water.

Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Reconstitute the dried lipid extract in a known volume of hexane (e.g., 100 pL) for GC
analysis.

. Gas Chromatography (GC) Analysis:
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GC System: A gas chromatograph equipped with a flame ionization detector (FID) and a
capillary column suitable for high-temperature analysis.

Column: A non-polar capillary column, such as a DB-5ht or equivalent, is recommended for
triglyceride analysis.

Injector: On-column or splitless injection is preferred to minimize discrimination of high
molecular weight compounds.

Carrier Gas: Helium or hydrogen at a constant flow rate.

Temperature Program:

o Initial temperature: 200°C

o Ramp: 5°C/min to 350°C

o Hold at 350°C for 10 minutes

Detector Temperature: 370°C

Injection Volume: 1 pL

. Data Analysis:

Identify the peaks corresponding to the triglycerides in the sample and the Glyceryl
trinonadecanoate internal standard based on their retention times.

Integrate the peak areas for all identified triglycerides and the internal standard.

Calculate the response factor for each triglyceride relative to the internal standard using a
calibration standard containing known amounts of the triglycerides and the internal standard.

Calculate the concentration of each triglyceride in the original serum sample using the
following formula:

Concentration of Triglyceride = (Area of Triglyceride Peak / Area of Internal Standard Peak) x
(Concentration of Internal Standard / Response Factor)
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Visualizations

Experimental Workflow for Triglyceride Quantification
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Caption: Workflow for the quantification of triglycerides in serum using Glyceryl
trinonadecanoate as an internal standard.

Logical Relationship of the Internal Standard Method
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Caption: The principle of the internal standard method for accurate quantification in
chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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